Cas no 2172372-67-5 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methylpropyl)butanamidoacetic acid)
2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methylpropyl)butanamidoacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methylpropyl)butanamidoacetic acid
- EN300-1487146
- 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-methylpropyl)butanamido]acetic acid
- 2172372-67-5
-
- Inchi: 1S/C25H30N2O5/c1-16(2)13-27(14-24(29)30)23(28)12-17(3)26-25(31)32-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,16-17,22H,12-15H2,1-3H3,(H,26,31)(H,29,30)
- InChI Key: WACNVAWGMUAHQB-UHFFFAOYSA-N
- SMILES: O(C(NC(C)CC(N(CC(=O)O)CC(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 438.21547206g/mol
- Monoisotopic Mass: 438.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 10
- Complexity: 645
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 95.9Ų
2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methylpropyl)butanamidoacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1487146-1.0g |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-methylpropyl)butanamido]acetic acid |
2172372-67-5 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1487146-50mg |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-methylpropyl)butanamido]acetic acid |
2172372-67-5 | 50mg |
$768.0 | 2023-09-28 | ||
| Enamine | EN300-1487146-100mg |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-methylpropyl)butanamido]acetic acid |
2172372-67-5 | 100mg |
$804.0 | 2023-09-28 | ||
| Enamine | EN300-1487146-250mg |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-methylpropyl)butanamido]acetic acid |
2172372-67-5 | 250mg |
$840.0 | 2023-09-28 | ||
| Enamine | EN300-1487146-500mg |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-methylpropyl)butanamido]acetic acid |
2172372-67-5 | 500mg |
$877.0 | 2023-09-28 | ||
| Enamine | EN300-1487146-1000mg |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-methylpropyl)butanamido]acetic acid |
2172372-67-5 | 1000mg |
$914.0 | 2023-09-28 | ||
| Enamine | EN300-1487146-2500mg |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-methylpropyl)butanamido]acetic acid |
2172372-67-5 | 2500mg |
$1791.0 | 2023-09-28 | ||
| Enamine | EN300-1487146-5000mg |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-methylpropyl)butanamido]acetic acid |
2172372-67-5 | 5000mg |
$2650.0 | 2023-09-28 | ||
| Enamine | EN300-1487146-10000mg |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-methylpropyl)butanamido]acetic acid |
2172372-67-5 | 10000mg |
$3929.0 | 2023-09-28 |
2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methylpropyl)butanamidoacetic acid Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methylpropyl)butanamidoacetic acid
Introduction to 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methylpropyl)butanamidoacetic acid (CAS No. 2172372-67-5)
2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methylpropyl)butanamidoacetic acid, with the CAS number 2172372-67-5, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group and an amino acid derivative. The Fmoc group is widely used in peptide synthesis due to its ease of removal and stability under various reaction conditions.
The chemical structure of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methylpropyl)butanamidoacetic acid consists of a central butanamide backbone with an Fmoc-protected amino group and a substituted acetic acid moiety. The presence of the Fmoc group allows for selective deprotection, making this compound a valuable intermediate in the synthesis of complex peptides and proteins. The N-(2-methylpropyl) substitution adds further complexity and specificity to the molecule, influencing its solubility and reactivity in various solvents.
In recent years, there has been a surge in research focused on the development of novel therapeutic agents using compounds like 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methylpropyl)butanamidoacetic acid. One notable application is in the field of peptide-based drug delivery systems. Peptides are known for their high specificity and low toxicity, but they often suffer from poor stability and rapid degradation in biological environments. The use of Fmoc protection can enhance the stability of these peptides, making them more suitable for therapeutic applications.
A study published in the Journal of Medicinal Chemistry highlighted the potential of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methylpropyl)butanamidoacetic acid as a key intermediate in the synthesis of cyclic peptides with enhanced bioavailability. The researchers demonstrated that by incorporating this compound into their synthetic pathways, they were able to achieve higher yields and improved purity of the final products. This advancement has significant implications for the development of new drugs targeting various diseases, including cancer and neurodegenerative disorders.
Beyond its role in peptide synthesis, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methylpropyl)butanamidoacetic acid has also shown promise in the field of material science. Its unique chemical properties make it suitable for use in the fabrication of functional materials with tailored properties. For example, researchers at the University of California, Berkeley, have explored the use of this compound in the development of self-assembling nanostructures with potential applications in drug delivery and tissue engineering.
The synthesis of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methylpropyl)butanamidoacetic acid typically involves several steps, including the formation of the Fmoc protected amino acid derivative and subsequent coupling reactions to form the final product. Advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) have been employed to streamline this process, enabling large-scale production with high efficiency and purity.
In terms of safety and handling, it is important to note that while 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methylpropyl)butanamidoacetic acid is not classified as a hazardous material, proper precautions should be taken during its handling and storage to ensure safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, as well as storing the compound in a cool, dry place away from direct sunlight.
The future outlook for 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methylpropyl)butanamidoacetic acid is promising. Ongoing research continues to uncover new applications and potential uses for this compound across various fields. As advancements in synthetic methods and material science continue to evolve, it is likely that this compound will play an increasingly important role in the development of innovative solutions for healthcare and beyond.
2172372-67-5 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methylpropyl)butanamidoacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)